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Compound of Interest

Compound Name: BW 245C

CAS No.: 72814-32-5

Cat. No.: B1668152

Get Quote

Introduction: Mechanism & Physiological Context[1]
BW 245C is a highly selective, high-affinity agonist for the Prostaglandin D2 receptor 1 (DP1).

Unlike the endogenous ligand Prostaglandin D2 (PGD2), which retains significant affinity for the

DP2 (CRTH2) receptor, BW 245C allows researchers to isolate DP1-mediated signaling

pathways with precision.

Upon binding to the DP1 receptor, BW 245C induces a conformational change that activates

the Gs-alpha subunit of the heterotrimeric G-protein complex. This triggers Adenylyl Cyclase

(AC) to convert ATP into cyclic AMP (cAMP), subsequently activating Protein Kinase A (PKA).

This cascade is the primary driver for BW 245C’s observed physiological effects: vasodilation,

inhibition of platelet aggregation, and suppression of Th2 immune responses.

Mechanistic Visualization
The following diagram illustrates the signal transduction pathway activated by BW 245C.
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Figure 1: BW 245C selectively activates the DP1-Gs-cAMP signaling axis.
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Reconstitution, Solubility & Storage[4]
Proper handling of BW 245C is critical. The compound is hydrophobic and unstable in aqueous

solution over long periods.

Solubility Profile
Solvent Solubility Limit Notes

DMSO ~50 mg/mL (~135 mM)

Recommended. Warm slightly

(37°C) and sonicate if visible

particles remain.[1]

Ethanol ~50 mg/mL

Viable alternative if DMSO is

contraindicated for specific cell

lines.

PBS (pH 7.2) ~2.3 mg/mL

Unstable. Only prepare

immediately before use. Do not

store.

Water Insoluble
Do not attempt to dissolve

directly in water.

Storage Protocol
Powder: Store at -20°C. Stable for up to 3 years if desiccated.

Stock Solution (in DMSO/Ethanol):

-80°C: Stable for 6 months.[1][2]

-20°C: Stable for 1 month.

Note: Aliquot into single-use vials to avoid freeze-thaw cycles, which degrade the agonist.

Dose-Finding & Optimization Strategy
Scientific integrity requires that you do not simply "pick" a dose. You must determine the

Effective Concentration (EC) for your specific biological system.
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The "Golden Range"
For most cell culture applications (HEK293, Platelets, Eosinophils), BW 245C is active in the

nanomolar range.

Binding Affinity (Ki): ~0.5 – 10 nM (comparable to PGD2).

Functional EC50 (cAMP): Typically 1 – 10 nM.

Saturating Dose:100 nM – 1 µM.

Experimental Design for Dose-Response
To validate the activity in your cells, perform a log-scale dose-response curve:

Vehicle Control: 0.1% DMSO (Baseline).

Low Dose: 0.1 nM (Threshold detection).

Mid Dose: 1 nM, 10 nM (Linear range).

High Dose: 100 nM, 1 µM (Plateau/Saturation).

Critical Constraint: Ensure the final concentration of DMSO in the culture well is < 0.1% to

effectively rule out solvent toxicity or vehicle-induced artifacts.

Protocol A: cAMP Stimulation Assay (Adherent
Cells)
Application: Quantifying DP1 receptor activation in HEK293 cells or Fibroblasts. Readout:

Intracellular cAMP accumulation (ELISA or FRET-based).

Materials
Cell Line: HEK293 (stably expressing DP1) or primary lung fibroblasts.

Reagents: BW 245C Stock (10 mM in DMSO), IBMX (Phosphodiesterase inhibitor), PBS,

Assay Buffer.
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Step-by-Step Workflow
Seeding: Plate cells in 96-well plates (approx. 50,000 cells/well) in complete media. Incubate

overnight at 37°C.

Starvation (Optional but Recommended): Replace media with serum-free media 2–4 hours

prior to assay to reduce basal background.

Preparation of Agonist:

Prepare a 2X Working Solution of BW 245C in Assay Buffer containing 500 µM IBMX.

Why IBMX? It inhibits phosphodiesterases (PDEs) that degrade cAMP, ensuring the signal

accumulates to detectable levels.

Example: To achieve 100 nM final, prepare 200 nM BW 245C + 500 µM IBMX.

Stimulation:

Remove starvation media.

Add 50 µL of Assay Buffer (with IBMX) to cells.

Add 50 µL of 2X BW 245C Working Solution.

Incubate for 15–30 minutes at 37°C. (cAMP responses are rapid; longer incubations may

lead to receptor desensitization).

Termination & Lysis:

Aspirate supernatant immediately.

Add Lysis Buffer compatible with your cAMP detection kit (e.g., 0.1 M HCl or commercial

lysis buffer).

Freeze-thaw once to ensure complete lysis.

Detection: Proceed with cAMP ELISA or FRET assay as per kit manufacturer instructions.
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Protocol B: Platelet Aggregation Inhibition
(Suspension)
Application: Assessing anti-thrombotic potential ex vivo. Readout: % Inhibition of Aggregation

(Light Transmission Aggregometry).

Materials
Sample: Fresh human or rabbit Platelet-Rich Plasma (PRP).

Inducer: ADP (2–10 µM) or Collagen.

Agonist: BW 245C.

Step-by-Step Workflow
PRP Preparation: Centrifuge whole blood (citrated) at 200 x g for 15 mins. Collect the upper

PRP layer.

Equilibration: Aliquot 400 µL PRP into aggregometer cuvettes. Stir at 1000 rpm at 37°C for 2

minutes.

Pre-Incubation (The Critical Step):

Add BW 245C to the cuvette.

Dose Range: 10 nM – 1 µM.

Incubate for 1–2 minutes.

Note: DP1 signaling is rapid. Extended pre-incubation (>5 mins) is unnecessary and may

allow metabolism of the compound.

Induction:

Add ADP (e.g., 5 µM final) to trigger aggregation.

Measurement: Record light transmission for 5–7 minutes.
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Calculation:

Troubleshooting & Controls
Issue Probable Cause Solution

Precipitation in Media
Stock concentration too high or

cold media used.

Dilute stock into warm (37°C)

buffer while vortexing. Keep

final DMSO < 0.1%.

No cAMP Signal PDE activity is too high.

Ensure IBMX (0.5 mM) is

present during the stimulation

step.

High Background
Constitutive receptor activity or

serum interference.

Serum-starve cells for 4 hours.

Include a "Vehicle Only"

control.

Variable Potency Receptor Desensitization.

DP1 desensitizes rapidly. Keep

stimulation times short (<30

mins).

Recommended Controls:

Positive Control: PGD2 (Endogenous ligand, 10–100 nM).

Negative Control: Vehicle (0.1% DMSO).

Antagonist Control: Pre-treat cells with BW A868C (1 µM) for 10 mins before adding BW
245C. This confirms the effect is DP1-mediated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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